2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-(2-oxo-2-pyrrolidin-1-ylethyl)-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C17H19N5O3/c23-14(19-8-4-5-9-19)12-22-16(25)15(24)21-11-10-20(17(21)18-22)13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2
• InChI Key: NRYTVURPEKOKHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C17H19N5O3 and its molecular weight is 341.371. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Excretion

The compound is well-absorbed and extensively metabolized in humans, undergoing multiple oxidation reactions and direct glucuronidation. The majority of the circulating radioactivity was from metabolites, with less than 28% of the dose recovered as the parent drug in the combined excreta, indicating high metabolism. Metabolites include a hydroxylated rearrangement product (M1), a direct ether glucuronide (M6), and multiple secondary glucuronide conjugates. These metabolites are not expected to contribute to the pharmacology of the compound. Approximately 50% and 34% of administered radioactivity were recovered in feces and urine, respectively, with an additional 16% recovered in bile, showcasing the compound's disposition pathways (Christopher et al., 2010).

Pharmacokinetics and Pharmacodynamics

The compound displayed non-linear pharmacokinetics, with a significant decrease in plasma oestradiol levels in postmenopausal patients upon administration. This indicates its potential effectiveness in suppressing specific hormone levels, which could be relevant in the treatment of certain hormone-responsive cancers (Haynes et al., 2004).

Interaction with Dietary Components

The compound interacts with dietary components, forming macromolecular adducts. It is metabolized differently between humans and rodents, suggesting species-specific pathways and implications for its pharmacokinetics and toxicity profiles. These differences in metabolism and adduct formation need to be considered when interpreting data from animal studies and applying them to human risk assessment (Turteltaub et al., 1999).